Cas no 2228938-29-0 ({2,2-Difluoro-1-[4-(pyrrolidin-1-yl)phenyl]cyclopropyl}methanamine)

• Product Name: {2,2-Difluoro-1-[4-(pyrrolidin-1-yl)phenyl]cyclopropyl}methanamine
• CAS No: 2228938-29-0
• MF: C₁₄H₁₈F₂N₂
• MW: 252.302930355072
• CID: 6420115
• PubChem ID: 165853372
• Update Time: 2025-11-01

{2,2-Difluoro-1-[4-(pyrrolidin-1-yl)phenyl]cyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• 2228938-29-0
• EN300-1962399
• {2,2-difluoro-1-[4-(pyrrolidin-1-yl)phenyl]cyclopropyl}methanamine
• {2,2-Difluoro-1-[4-(pyrrolidin-1-yl)phenyl]cyclopropyl}methanamine

• Inchi： 1S/C14H18F2N2/c15-14(16)9-13(14,10-17)11-3-5-12(6-4-11)18-7-1-2-8-18/h3-6H,1-2,7-10,17H2
• InChI Key： IKXCERMPTQNQDX-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=CC(=CC=1)N1CCCC1)CN)F

Computed Properties

• Exact Mass: 252.14380491g/mol
• Monoisotopic Mass: 252.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3Ų

Additional information on {2,2-Difluoro-1-[4-(pyrrolidin-1-yl)phenyl]cyclopropyl}methanamine

Introduction to {2,2-Difluoro-1-[4-(pyrrolidin-1-yl)phenyl]cyclopropyl}methanamine (CAS No. 2228938-29-0)

{2,2-Difluoro-1-[4-(pyrrolidin-1-yl)phenyl]cyclopropyl}methanamine} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2228938-29-0, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key features that make it particularly interesting for medicinal chemistry applications, including a cyclopropyl ring, fluoro substituents, and a pyrrolidinylphenyl moiety.

The presence of the fluoro atoms in the molecule is a critical feature that enhances its pharmacological potential. Fluorine atoms are well-known for their ability to modulate the metabolic stability, lipophilicity, and binding affinity of drug molecules. In particular, the 2,2-difluoro substitution pattern in this compound is expected to contribute to its resistance against metabolic degradation, thereby potentially increasing its bioavailability and therapeutic efficacy. This aspect has been extensively studied in the context of developing novel antiviral and anticancer agents.

The cyclopropyl group is another notable structural element in this compound. Cyclopropane rings are known for their strained three-membered structure, which can lead to unique electronic and steric properties. In medicinal chemistry, cyclopropyl groups have been incorporated into various drug molecules to improve their binding interactions with biological targets. The incorporation of a cyclopropyl ring in the 1-[4-(pyrrolidin-1-yl)phenyl]cyclopropyl}methanamine scaffold may enhance its ability to interact with specific enzymes or receptors, making it a valuable scaffold for designing novel therapeutic agents.

The pyrrolidin-1-ylphenyl moiety further contributes to the complexity and potential functionality of this compound. Pyrrolidine derivatives are commonly found in biologically active molecules due to their ability to form stable hydrogen bonds and interact with various biological targets. The phenyl ring attached to the pyrrolidine nitrogen adds additional aromaticity and potential for π-stacking interactions, which are crucial for drug-receptor binding. This structural feature suggests that {2,2-Difluoro-1-[4-(pyrrolidin-1-yl)phenyl]cyclopropyl}methanamine may exhibit promising interactions with proteins or enzymes involved in critical biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and pharmacokinetic properties of novel compounds with high accuracy. The structural features of {2,2-Difluoro-1-[4-(pyrrolidin-1-yl)phenyl]cyclopropyl}methanamine make it an attractive candidate for virtual screening and de novo design approaches. By leveraging these computational tools, scientists can rapidly identify potential lead compounds for further optimization and development.

In addition to its structural complexity, {2,2-Difluoro-1-[4-(pyrrolidin-1-yl)phenyl]cyclopropyl}methanamine has shown promise in preliminary pharmacological studies. Its unique combination of substituents suggests potential applications in various therapeutic areas, including oncology, neurology, and anti-inflammatory diseases. For instance, the fluoro substituents may enhance its ability to cross the blood-brain barrier, making it a candidate for treating central nervous system disorders. Furthermore, the cyclopropyl and pyrrolidinyl groups may contribute to its interaction with enzymes involved in cancer cell proliferation or inflammation.

The synthesis of {2,2-Difluoro-1-[4-(pyrrolidin-1-yl)phenyl]cyclopropyl}methanamine presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure high yields and purity. However, recent advances in synthetic methodologies have made it possible to construct complex molecular frameworks more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in building the desired scaffolds.

Future research directions for {2,2-Difluoro-1-[4-(pyrrolidin-1-yl)phenyl]cyclopropyl}methanamine include exploring its biological activity through in vitro and in vivo assays. By evaluating its interactions with target proteins or enzymes, researchers can gain insights into its potential therapeutic applications. Additionally, structure-activity relationship (SAR) studies can be conducted to optimize its pharmacological properties by modifying specific substituents or functional groups.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for accelerating the development of novel therapeutics. By analyzing large datasets of chemical structures and biological activities, AI algorithms can predict the potential efficacy of compounds like {2,2-Difluoro-1-[4-(pyrrolidin-1-yl)phenyl]cyclopropyl}methanamine with remarkable accuracy. This approach can significantly reduce the time and cost associated with traditional drug development pipelines.

In conclusion,{2,2-Difluoro-1-[4-(pyrrolidin-1-yl)phenyl]cyclopropylethanamine (CAS No. 2228938290} is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of fluoro substituents,cyclopropyle ring,and pyrrolidine phenethyl moiety makes it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs across multiple therapeutic areas.